Cas no 30568-27-5 (2-methyl-2-(3-methylphenyl)propanenitrile)

2-methyl-2-(3-methylphenyl)propanenitrile structure
30568-27-5 structure
Product Name:2-methyl-2-(3-methylphenyl)propanenitrile
CAS No:30568-27-5
MF:C11H13N
MW:159.227622747421
CID:313143
PubChem ID:316784
Update Time:2025-04-19

2-methyl-2-(3-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a,a,3-trimethyl-
    • 2-methyl-2-(3-methylphenyl)propanenitrile
    • 2-< 3-Methyl-phenyl> -2-methyl-propionitril
    • 2-methyl-2(3'-methylphenyl)propionitrile
    • 2-methyl-2-(m-tolyl)propanenitrile
    • 2-methyl-2-(m-tolyl)-propionitrile
    • 2-Methyl-2-m-tolyl-propionitril
    • 2-methyl-2-m-tolyl-propionitrile
    • AC1L7UMW
    • NSC245164
    • SureCN2442297
    • 2-Methyl-2-(m-tolyl)propionitrile
    • SCHEMBL2442297
    • EN300-1828908
    • 30568-27-5
    • DTXSID40311763
    • NSC-245164
    • Inchi: 1S/C11H13N/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-7H,1-3H3
    • InChI Key: FBJGVJKISFKABO-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 159.10489
  • Monoisotopic Mass: 159.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 251.5°C at 760 mmHg
  • Flash Point: 109.7°C
  • Refractive Index: 1.507
  • PSA: 23.79
  • LogP: 2.79618

2-methyl-2-(3-methylphenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$348.0 2023-09-19
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$3376.0 2023-06-02
Enamine
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